Cas no 2498-68-2 (4-benzo[a]anthracen-12-ylpyridine)

• Product Name: 4-benzo[a]anthracen-12-ylpyridine
• CAS No: 2498-68-2
• MF: C₂₃H₁₅N
• MW: 305.371905565262
• CID: 1420020
• PubChem ID: 3278435
• Update Time: 2025-04-20

4-benzo[a]anthracen-12-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-benzo[a]anthracen-12-ylpyridine
• NSC64926
• 4-benzo[a]anthracen-12-yl-pyridine
• 12-(4-Pyridyl)-benz&lt
• a&gt
• anthracen
• NCIOpen2_008238
• AC1MM0IG
• NSC64926; 4-benzo[a]anthracen-12-yl-pyridine; 12-(4-Pyridyl)-benz< a> anthracen; NCIOpen2_008238; AC1MM0IG;
• NSC-64926
• 2498-68-2
• DTXSID20390970

• Inchi： 1S/C23H15N/c1-3-7-20-16(5-1)9-10-19-15-18-6-2-4-8-21(18)22(23(19)20)17-11-13-24-14-12-17/h1-15H
• InChI Key： SIRKNAJVKKTKCE-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 305.12000
• Monoisotopic Mass: 305.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 6.20820